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Compound of Interest

Compound Name: 2,5-Dichloro-4-nitroaniline

Cat. No.: B1582098

An In-Depth Technical Guide to the Material Safety Data Sheet for 2,5-Dichloro-4-nitroaniline

Authored by a Senior Application Scientist

This document provides a comprehensive safety and handling guide for 2,5-Dichloro-4-
nitroaniline (CAS No. 6627-34-5), tailored for professionals in research and drug
development. Moving beyond a standard MSDS, this guide elucidates the causality behind
safety protocols, offering a framework for not just compliance, but a deep-seated culture of
safety and experimental integrity.

Section 1: Chemical Identity and Physicochemical
Properties

2,5-Dichloro-4-nitroaniline is an aromatic intermediate, notable for its high reactivity due to
the presence of chloro and nitro functional groups.[1] This reactivity makes it a valuable
precursor in the synthesis of azo dyes, pigments, and potentially, pharmaceutical compounds.
[1] However, the same electronic properties necessitate a thorough understanding of its
physicochemical characteristics to ensure safe handling. The compound typically appears as a
yellow to light amber crystalline powder.[2][3]

A precise understanding of its physical properties is the foundation of risk assessment. For
instance, its solid, crystalline form at room temperature indicates that the primary exposure risk
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during handling is through the inhalation of dust or direct skin contact, rather than vapor
inhalation.

Table 1: Physicochemical Properties of 2,5-Dichloro-4-nitroaniline

Property Value Source(s)
CAS Number 6627-34-5 [21[4][5]
Molecular Formula CeH4Cl2N202 [4]
Molecular Weight 207.01 g/mol [4115]

Light yellow to amber
Appearance ) [2][3]
crystalline powder

Melting Point 154-158 °C [21[31[5]
Boiling Point ~361 °C (rough estimate) [3]

pKa -1.74 (for the anilinium ion) [2][3]
Purity Typically 297% [5]

Section 2: Hazard Analysis and GHS Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a universal framework for hazard communication. 2,5-Dichloro-4-nitroaniline is classified as a
highly toxic substance, demanding the utmost respect and caution.[4][5][6] The "Danger" signal
word underscores the severity of its potential health effects.[4][5]

The primary danger lies in its acute toxicity. It is designated as fatal if swallowed, inhaled, or in
contact with skin.[4][6] This triple threat is rare and signifies that all routes of exposure are
critical control points. Furthermore, the risk of cumulative damage is significant, as highlighted
by the hazard statement H373: "May cause damage to organs through prolonged or repeated
exposure”.[4][5][6]

Table 2: GHS Hazard Classification for 2,5-Dichloro-4-nitroaniline
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GHS data sourced from multiple consistent public databases.[4][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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